Ethyl [(3-methyl-1,2-oxazol-5-yl)amino](oxo)acetate

• IUPAC Name: ethyl 2-[(3-methyl-1,2-oxazol-5-yl)amino]-2-oxoacetate
• InChI: InChI=1S/C8H10N2O4/c1-3-13-8(12)7(11)9-6-4-5(2)10-14-6/h4H,3H2,1-2H3,(H,9,11)
• InChI Key: VGSAVMGEPMEQJS-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(=O)NC1=CC(=NO1)C
• Molecular Formula: C8H10N2O4
• DSSTOX Substance ID: DTXSID70303171
• Molecular Weight: 198.18 g/mol
• CAS RN: 41230-59-5

Description

“Ethyl (3-methyl-1,2-oxazol-5-yl)aminoacetate” is a compound that contains an oxazole ring, which is a five-membered ring with one oxygen atom and one nitrogen atom. Oxazole derivatives have been recognized for their wide spectrum of biological activities, making them valuable in medicinal chemistry. They have been used as intermediates for the synthesis of new chemical entities.

Synthesis Analysis

The synthesis of oxazoline derivatives, which are similar to oxazole, has been a topic of interest in synthetic organic chemistry. Various synthetic protocols have been developed based on the substrates involved, such as amino alcohols, carboxylic acids, carbonyl compounds, and alkenes.

Molecular Structure Analysis

The molecular structure of “Ethyl (3-methyl-1,2-oxazol-5-yl)aminoacetate” includes a five-membered oxazole ring with one oxygen atom and one nitrogen atom. The presence of IR absorption bands in the spectral data of synthesized derivatives corresponds to specific groups.

Chemical Reactions Analysis

The chemical reactions involving oxazole derivatives have been studied extensively. For instance, the in situ formation of nitrile oxide from various aldoxime through NaCl-oxone oxidation was found as the key step in one reaction.

Scientific Research Applications

• Preparation and Biological Applications : Ethyl (3-methyl-1,2-oxazol-5-yl)aminoacetate and similar compounds have been used in the preparation of heterocyclic systems showing significant biocidal properties against various bacteria and fungi (Youssef, Abbady, Ahmed, & Omar, 2011).

• Reaction Mechanisms and Product Identification : Research has been conducted on the reaction between similar compounds and ethyl chloroacetate, leading to the identification of various products and their formation mechanisms. This research contributes to the understanding of complex chemical reactions and product synthesis (Bonanomi & Palazzo, 1977).

• Antimicrobial Agent Synthesis : Compounds related to Ethyl (3-methyl-1,2-oxazol-5-yl)aminoacetate have been synthesized and characterized for their potential as antimicrobial agents. These compounds have shown effectiveness against various bacterial and fungal species (Desai, Shihora, & Moradia, 2007).

• Structural and Reaction Studies : Studies have been conducted on the structure and reactions of compounds similar to Ethyl (3-methyl-1,2-oxazol-5-yl)aminoacetate, contributing to the understanding of their chemical behavior and potential applications in synthesizing new compounds (Campaigne, Folting, Huffman, & Selby, 1981).

• Synthesis of Bioactive Compounds : Research has been conducted on synthesizing bioactive compounds using Ethyl (3-methyl-1,2-oxazol-5-yl)aminoacetate and related chemicals. These studies contribute to the development of new drugs and therapeutic agents (Janda, 2001).

• Regioselective Addition Studies : Research on the regioselective addition of aromatic amines to Ethyl (3-methyl-1,2-oxazol-5-yl)aminoacetate derivatives has been conducted, providing insights into selective chemical bonding and synthesis (Koz’minykh et al., 2006).

These studies highlight the versatility of Ethyl (3-methyl-1,2-oxazol-5-yl)aminoacetate in scientific research, particularly in the synthesis of new compounds with potential biological and pharmaceutical applications.

Mechanism of Action

While the specific mechanism of action for “Ethyl (3-methyl-1,2-oxazol-5-yl)aminoacetate” is not mentioned in the retrieved papers, oxazole derivatives are known for their broad range of biological properties. They have been reported to exhibit antimicrobial, anticancer, antitubercular, anti-inflammatory, antidiabetic, antiobesity, and antioxidant activities.

Future Directions

The future directions in the study of oxazole derivatives involve the development of new synthetic protocols and the exploration of their diverse biological potential. There is an increased demand to develop newer antimicrobial agents and effective treatments for diseases like cancer.